9-(4-ethoxyphenyl)-3-(4-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-ethoxyphenyl)-3-[(4-fluorophenyl)methyl]-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H24FN5O3/c1-3-33-19-11-9-18(10-12-19)28-13-4-14-29-20-21(26-23(28)29)27(2)24(32)30(22(20)31)15-16-5-7-17(25)8-6-16/h5-12H,3-4,13-15H2,1-2H3
• InChI Key: QVEIQLXVWHTMNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=C(C=C5)F
• Molecular Formula: C24H24FN5O3
• Molecular Weight: 449.5 g/mol
• CAS No.: 846026-33-3

Description

9-(4-ethoxyphenyl)-3-(4-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C24H24FN5O3 and its molecular weight is 449.486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Structure and Synthesis

The chemical compound 9-(4-ethoxyphenyl)-3-(4-fluorobenzyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione belongs to a class of compounds known for their complex structures and potential for various applications in scientific research. These compounds are characterized by their unique fused ring systems that incorporate elements of purine and pyrimidine moieties, which are fundamental to nucleic acid chemistry and biochemistry. For instance, compounds like 9-ethyl-2-aminopurine and 1-methyl-5-fluorouracil have been studied for their ability to form hydrogen-bonded complexes, mimicking the Watson—Crick pairing seen in DNA, highlighting the relevance of such structures in understanding genetic material interactions (Sobell, 1966).

Potential Therapeutic Applications

Explorations into the therapeutic applications of related compounds have led to the identification of structures with antimycobacterial properties, such as 6-(2-furyl)-9-(p-methoxybenzyl)purines, which have shown promise in inhibiting the growth of Mycobacterium tuberculosis (Braendvang & Gundersen, 2007). Similarly, the study of substituted pyrimido[2,1-f]purinediones has revealed compounds with dual-target-directed properties, showing antagonistic activity at adenosine receptors and inhibitory effects on monoamine oxidases (MAO), suggesting a multifaceted approach in the treatment of neurodegenerative diseases (Brunschweiger et al., 2014).